Cas no 2680536-36-9 (2-Bromo-1-fluoro-4-(4-fluorophenoxy)benzene)

• Product Name: 2-Bromo-1-fluoro-4-(4-fluorophenoxy)benzene
• CAS No: 2680536-36-9
• MF: C₁₂H₇BrF₂O
• MW: 285.084189653397
• MDL: MFCD34185749
• CID: 5645491
• PubChem ID: 165940475
• Update Time: 2025-05-19

2-Bromo-1-fluoro-4-(4-fluorophenoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-fluoro-4-(4-fluorophenoxy)benzene
• EN300-28266208
• 2680536-36-9
• 2-Bromo-1-fluoro-4-(4-fluorophenoxy)benzene

• MDL： MFCD34185749
• Inchi： 1S/C12H7BrF2O/c13-11-7-10(5-6-12(11)15)16-9-3-1-8(14)2-4-9/h1-7H
• InChI Key： QIICFWFYTQPECR-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)OC1C=CC(=CC=1)F)F

Computed Properties

• Exact Mass: 283.96483g/mol
• Monoisotopic Mass: 283.96483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers

Additional information on 2-Bromo-1-fluoro-4-(4-fluorophenoxy)benzene

Professional Introduction to 2-Bromo-1-fluoro-4-(4-fluorophenoxy)benzene (CAS No. 2680536-36-9)

2-Bromo-1-fluoro-4-(4-fluorophenoxy)benzene, identified by the CAS number 2680536-36-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a unique structural arrangement of bromine, fluorine, and phenoxy groups, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple halogen atoms makes it a valuable scaffold for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities.

The compound's structure is characterized by a benzene core substituted at the 2-position with a bromine atom, at the 1-position with a fluorine atom, and at the 4-position with a 4-fluorophenoxy group. This specific configuration imparts distinct electronic and steric properties, making it an attractive candidate for exploring new pharmacophores. The fluorine atoms, in particular, are known for their ability to modulate metabolic stability and binding affinity in drug molecules, while the bromine atom provides a versatile handle for further functionalization via cross-coupling reactions.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Among these, kinases and other enzyme-driven pathways have been extensively studied due to their critical roles in cellular signaling and disease progression. The structural features of 2-Bromo-1-fluoro-4-(4-fluorophenoxy)benzene make it a promising candidate for designing inhibitors of such enzymes. For instance, the combination of a bromine atom and a fluorophenoxy group can be leveraged to create molecules that interact selectively with specific enzymatic sites.

One of the most compelling aspects of this compound is its potential in fragment-based drug discovery. Fragment-based approaches involve identifying small molecular fragments that bind to target proteins with high affinity. These fragments can then be optimized through iterative chemical modifications to produce lead compounds. The structural complexity of 2-Bromo-1-fluoro-4-(4-fluorophenoxy)benzene provides numerous opportunities for such modifications, allowing researchers to fine-tune its interactions with biological targets.

The role of halogen atoms in medicinal chemistry cannot be overstated. They not only enhance the lipophilicity of drug candidates but also influence their binding modes within biological targets. In particular, fluorine atoms are widely recognized for their ability to improve pharmacokinetic properties such as bioavailability and metabolic stability. Additionally, they can participate in specific interactions with aromatic residues in proteins, leading to enhanced binding affinity. The presence of both bromine and fluorine atoms in 2-Bromo-1-fluoro-4-(4-fluorophenoxy)benzene suggests that it may exhibit unique binding characteristics compared to molecules containing only one type of halogen.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of antiviral and anticancer agents. The structural motif present in 2-Bromo-1-fluoro-4-(4-fluorophenoxy)benzene aligns well with this trend. For example, fluorinated phenoxyl groups have been shown to enhance the potency and selectivity of kinase inhibitors. This has been attributed to their ability to form favorable interactions with hydrogen bond donors and acceptors in the active sites of enzymes. Furthermore, the bromine atom can serve as a site for further functionalization, allowing for the introduction of additional pharmacological moieties.

The synthesis of 2-Bromo-1-fluoro-4-(4-fluorophenoxy)benzene involves multi-step organic transformations that highlight its synthetic versatility. The process typically begins with the bromination of a fluoro-substituted benzene derivative followed by nucleophilic substitution with a 4-fluorophenoxy group. These reactions are facilitated by appropriate catalysts and conditions that ensure high yields and purity. The ability to synthesize this compound efficiently is crucial for its exploration in medicinal chemistry.

In conclusion, 2-Bromo-1-fluoro-4-(4-fluorophenoxy)benzene (CAS No. 2680536-36-9) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features, particularly the presence of multiple halogen atoms, make it an excellent candidate for designing novel therapeutic agents targeting various disease pathways. The ongoing research into its applications underscores its importance as a building block for future drug development efforts.